Extreme-wettability-patterned surfaces have attracted great attention due to their excellent application prospects for liquid manipulation. However, developing a simple and universal method to fabricate wettability patterns on a variety of metals remains a great challenge. In this work, three specific preparation approaches were developed to fabricate wettability patterns on copper substrates using chemical processing combined with mask technology. Surface wettability can be suitably controlled by changing the solution concentration and immersion time. The surface has good stability and low pollution under external action. The three preparation methods have differences in preparation process, wettability and mask function. On the basis of these approaches, various complex wettability patterns could be prepared on different metal substrates using designed masks. Furthermore, various wettability-patterned surfaces were successfully fabricated for liquid manipulation applications, such as controlling the fluid shape and water transport. The methods proposed are expected to have promising application potential in patternable printing, water collection and heat-dissipation devices.

Protein adsorption has a crucial effect on biocompatibility during the interaction of biomaterial surfaces and the biological environment. It is significant to understand and control the interactions among biomaterials and proteins for several biomedical applications. Surface engineering plays a significant role in determining biocompatibility by tuning the effects directly on proteins. In this study, amino acid (histidine and leucine) conjugated self-assembled molecules were synthesized and used to modify silicon dioxide (SiO2) surfaces to investigate protein adsorption behavior. Silicon dioxide surfaces were modified with (3-aminopropyl)triethoxysilane-conjugated histidine and leucine amino acids. Modified silicon dioxide surfaces were characterized by water contact angle measurements and X-ray photoelectron spectroscopy analysis. Protein adsorption (human serum albumin, fibrinogen and immunoglobulin G) on silicon dioxide-coated crystals was investigated in situ by using a quartz crystal microbalance (QCM) biosensor. From the results, model proteins showed different selectivities to the amino-acid-conjugated silicon dioxide-coated crystals depending on the type of the amino acid and concentration. Consequently, this controlled chemistry on the surface of biomaterials has a great potential to manipulate protein adsorption and enhance the biocompatibility of biomaterials for various biomedical applications.

A titanium metal–organic framework/titanium dioxide (Ti-MOF/TiO2) composed membrane was fabricated by light inductive growth of Ti-MOF ([Ti2-(TpA)2-NDI] n ; TpA = terephthalic acid, NDI = 1,8,4,5-naphthalene-tetracarboxdiimide) on a titanium dioxide film composite optical waveguide (COWG) substrate. The Ti-MOF/TiO2 membrane conforms to a mesoporous structure with a 24 nm pore size and a 108 nm thickness through continuous growth for 40 min under 340 nm ultraviolet light illumination. Under ambient conditions, in terms of COWG sensors, Ti-MOF/TiO2 exhibited the greatest response to ethylenediamine (EDA), followed by nitrogen dioxide (NO2), methylamine and trimethylamine, when exposed to 15 types of benzenes, amines and acidic gases. To improve response selectivity, the Ti-MOF/TiO2 film was modified with 1,3,3-trimethylindolinonaphthospirooxazine (SP), forming an SP@Ti-MOF/TiO2 COWG. This modified COWG showed improved selectivity response by showing robust response to EDA and a negligible response to others. When an EDA gas molecule was adsorbed on the surface of the membrane, charge transfer between them preferentially occurred, leading to a change in the optical parameter. The surface-modified SP@Ti-MOF/TiO2 COWG showed a fast (3 s) and reversible response with a wide detection range (0.1–1000 parts per billion) to EDA gas without the interference of benzene, toluene, xylene, styrene and chlorobenzene; acidic gases; and other amines.

Some experiments were performed to determine the effect on the friction coefficient of a little temperature increase caused by a small electrical resistance inserted in different ways in a ski or a ski-like device. It appears that at a low speed, this warming is able to reduce significantly the friction coefficient. The conditions of the experiments cover only reduced speed and temperature intervals. A possible interpretation of this phenomenon is based on the modification of the quasi-liquid layer existing on the surface of snow at temperatures higher than −30°C. A wider set of parameter conditions should be analyzed to confirm this interpretation.

Reducing energy consumption is one of the most effective ways to solve the problem of energy shortage. In this work, nature-inspired paint microgroove arrays with different periods were fabricated using a one-step laser ablation method. A wind tunnel experiment was performed at two wind speeds, 27.7 and 33.3 m/s, to collect drag force data on smooth and structured paint coatings. The results showed that microgroove arrays oriented perpendicular to the flow direction were beneficial to drag reduction, and a drag reduction rate of up to 7.2% was obtained. Meanwhile, the microgroove arrays induced by laser ablation changed the wettability of the paint surface to hydrophobicity. The contact angle shows a slightly decreasing trend with an increase in the periodic scale. Furthermore, the anticorrosion properties of these microgrooves make them advantageous in harsh environments. The fabricated drag-reducing paint microstructures, with the features of self-cleaning and durability, have the potential to be applied on vehicles to realize speed improvement and energy saving.

Herein, the influence of the antimicrobial treatments of organic cotton fabrics (OCFs) using silver–copper–zeolite microparticles (hereafter referred to as ‘zeolite’) was investigated. There were six different methods applied to six different types of OCFs. The antimicrobial performance demonstrates around 95.33 and 93.88% reductions in gram-positive and gram-negative bacteria after 30 times home laundry, respectively. The surface plasmon resonance of color stability meets the commercial requirements with colorfastness ratings of 3–4 for wash, 4 for light, 4–5 for dry rubbing and 3–4 for wet rubbing. These findings established that this treatment successfully endowed OCFs with long-lasting antimicrobial capabilities and thermal stability due to the interaction with the microparticles. The phenomenon was further confirmed by morphological, spectroscopic and thermal characterization. This approach of OCF functionalization avoiding hazardous chemicals could be a benchmark for antimicrobial performance in sustainable industrial applications.

Graphene/copper (Gr/Cu) coating-cladded copper (Cu) wires with high electrical conductivity and low surface roughness were successfully prepared from copper (II) sulfate pentahydrate (CuSO4·5H2O) containing graphene (Gr) ranging from 0 to 2.0 g/l by direct current electrodeposition. The Gr defect density, surface morphology, surface roughness and electrical conductivity of Gr/Cu coating-cladded copper wires were investigated. The results revealed that with increasing Gr concentration, the surface roughness and electrical conductivity of Gr/Cu coating-cladded copper wires were enhanced simultaneously. When the Gr concentration was 1.2 g/l, Gr/Cu coating-cladded copper wires possessed the lowest surface roughness of 4.241 μm and the highest electrical conductivity of 105.5% International Annealed Copper Standard. Compared with the counterpart without Gr, the surface roughness was reduced by 10.7%, and the electrical conductivity was increased by 5.4%. Models were developed to evaluate the surface roughness and electrical conductivity of Gr/Cu coating-cladded copper wires.

Photoelectrochemical water splitting converts solar energy into clean hydrogen fuel. In this system, the preparation of high-quality photoanodes is essential for achieving efficient solar hydrolysis. Polymeric carbon nitride has emerged as a promising photocatalyst for solar water splitting due to its visible light absorption, suitable band edge positions and good chemical stability. However, considerable difficulties have been encountered in the preparation of robust and well-bonded carbon nitride films on conductive substrates. Herein, a combined strategy of electrophoresis and vapor deposition results in robust and high-performing carbon nitride film photoelectrodes with good bonding on substrates, suitable thickness for light absorption and enhanced charge separation and transfer abilities. The unique structure of the photoanode thus facilitates the oxidation of water and leads to an optimal photocurrent density of approximately 120 μA/cm2 at 1.23 VRHE. This work provides new insights for the preparation of polymeric carbon nitride film photoelectrodes, promoting the developments of photoelectric and photoelectrochemical applications based on carbon nitride.

Herein, the authors are interested to provide the synthetic methodologies, chemical properties and the corrosion performance of some Ni–xCo–yTiO2 nanocomposite electroplated on copper (Cu) using a gluconate–cysteine bath, pointing at the classification of these materials corresponding to their stability in that simulated marine solution, and recommend using these materials in such aggressive media. Electrochemical and spectroscopic measurements were carried out in 3.5 wt.% sodium chloride (NaCl) electrolytes at 25°C. The electrochemical properties of the applicable nanocomposite material were studied to enhance manufacturing technology and forecast the stability of structures made from it. The produced nanocomposite coatings were demonstrated to have high corrosion resistance in the investigated electrolyte, which is commonly utilized in hydrogen evolution reaction applications and corrosion investigations of other novel materials. By characterizing the corrosion performance of the examined Ni–xCo–yTiO2 nanocomposite coatings in 3.5 wt.% sodium chloride solution, Ni–48Co–3.8TiO2 is regarded as the most stable electrode. The results showed that the inclusion of cobalt (Co) in Ni–xCo–yTiO2 significantly lowered the corrosion rate of the investigated composites. The surface examination revealed the presence of several material constituents in the passive layer. Density functional theory and Monte Carlo simulation approaches were used to investigate and analyze the relationship between molecular structure and inhibitory effect.

Low flow drag is of great importance to a variety of engineering applications, and an effective way to achieve low drag is to use bioinspired microstructured surfaces. This work aims to reduce the skin-friction drag in closed channel flow using textured surfaces inspired by leaves of indocalamus and rice. A channel formed from a polydimethylsiloxane chunk and a silicon wafer was fabricated to study the drag reduction behavior for water or liquid paraffin oil in laminar flow. Bioinspired textures were processed on the silicon wafer surface using the deep silicon plasma etching method. The pressure drop of water or paraffin oil passing through textured channels with different velocities was measured. The maximum pressure drop reductions for the paraffin oil flow with a low velocity (Re ≈ 1) and for the water flow with a high velocity (Re < 1000) were about 5.1 and 27.3%, respectively. The contact angles of the bioinspired textured surface are also presented, and mechanisms to explain the drag reduction are proposed. Hydrophobicity leading to a change from a liquid–solid interface to a liquid–air interface is believed to provide the drag reduction for water flow, while the thin oil film formed on the textured surface due to oleophilicity helps reduce the oil flow drag.